![molecular formula C15H21BrClN3O3S B2540263 5-bromo-2-chloro-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)benzamide CAS No. 2034422-13-2](/img/structure/B2540263.png)
5-bromo-2-chloro-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-bromo-2-chloro-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)benzamide is a chemical compound with the molecular formula CHBrClNO . It has an average mass of 262.531 Da and a monoisotopic mass of 260.955597 Da .
Molecular Structure Analysis
The molecular structure of this compound is complex, with bromine, chlorine, nitrogen, and oxygen atoms attached to a benzamide core . The exact structure would need to be determined through methods such as X-ray diffraction .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include an average mass of 262.531 Da and a monoisotopic mass of 260.955597 Da . Further properties would need to be determined experimentally.Scientific Research Applications
Synthesis and Characterization
Research has focused on the synthesis and characterization of benzamide derivatives and related compounds. For instance, the preparation and characterization of novel non-peptide CCR5 antagonists through a series of chemical reactions involving bromination, elimination, and reduction have been reported. These synthetic pathways involve intermediates that share structural motifs with the specified compound, highlighting its potential utility in synthesizing CCR5 antagonists which are of interest due to their potential therapeutic applications in treating diseases like HIV (H. Bi, 2014), (Cheng De-ju, 2014), (Cheng De-ju, 2015).
Potential Biological Activities
Derivatives similar to the compound have been explored for their biological activities. Specifically, compounds synthesized from related processes have been tested for their biological activity, demonstrating the potential utility of such compounds in medicinal chemistry and drug discovery processes. For example, benzamide derivatives have been synthesized and evaluated for their role as CCR5 antagonists, indicating their potential in therapeutic applications (H. Bi, 2015).
Chemical Transformations and Applications
The compound and its related derivatives could be valuable intermediates in organic synthesis, contributing to the development of new chemical entities with potential application in various fields, including pharmaceuticals and materials science. The synthesis, spectral, electrochemical, and magnetic properties of related compounds have been studied, demonstrating the diverse chemical transformations and applications these compounds can undergo (P. Amudha et al., 1999).
Properties
IUPAC Name |
5-bromo-2-chloro-N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21BrClN3O3S/c1-19(2)24(22,23)20-7-5-11(6-8-20)10-18-15(21)13-9-12(16)3-4-14(13)17/h3-4,9,11H,5-8,10H2,1-2H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQOJBDNFFKPTEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)N1CCC(CC1)CNC(=O)C2=C(C=CC(=C2)Br)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21BrClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.